N-(4-(3-((2-chlorobenzyl)amino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-[3-[(2-chlorophenyl)methylamino]-3-oxopropyl]-1,3-thiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C20H17ClFN3O2S/c21-17-4-2-1-3-14(17)11-23-18(26)10-9-16-12-28-20(24-16)25-19(27)13-5-7-15(22)8-6-13/h1-8,12H,9-11H2,(H,23,26)(H,24,25,27)
• InChI Key: VGXLQQYDQOLMDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C20H17ClFN3O2S
• Molecular Weight: 417.9 g/mol
• CAS No.: 1021227-91-7

Description

N-(4-(3-((2-chlorobenzyl)amino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. The compound is also known as CPTH2 and has been identified as a potential therapeutic agent for various diseases.

Scientific Research Applications

Antibacterial Applications

Compounds containing fluorine, such as "N-(4-(3-((2-chlorobenzyl)amino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide", have been synthesized for potential antibacterial applications. For instance, derivatives with fluorine-containing thiadiazolotriazinones have shown promising antibacterial activity in preliminary screenings, suggesting their potential as novel antibacterial agents (Holla, B. S., Bhat, K., & Shetty, N. S., 2003).

Anticancer Applications

The synthesis and pharmacological evaluation of compounds similar to "this compound" have been extensively researched for their potential anticancer properties. One notable example includes the discovery of kinesin spindle protein (KSP) inhibitors, which have shown to arrest cells in mitosis, leading to cellular death and indicating potential as anticancer agents (Theoclitou, M. et al., 2011). Additionally, derivatives of 4-thiazolidinone have been evaluated for their anticonvulsant and benzodiazepine receptor agonist properties, some of which showed considerable anticonvulsant activity in preliminary tests, indicating potential for further exploration in cancer treatment (Faizi, M. et al., 2017).

Pharmacological Properties

The pharmacological properties of compounds structurally related to "this compound" have been a subject of research, focusing on their anti-inflammatory, analgesic, and CNS depressant activities. For example, azetidin-2-ones and thiazolidin-4-ones encompassing benzothiazole have been synthesized and evaluated for these pharmacological properties, showing promise in preliminary studies (Gurupadayya, B. et al., 2008).

Mechanism of Action

In terms of mode of action, thiazole derivatives can interact with various targets in the body. For example, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are involved in inflammation and pain . Others have shown to have cytotoxic activity on human tumor cell lines .

The pharmacokinetics of thiazole derivatives, including absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on the specific compound and its chemical structure. Thiazole itself is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Future Directions

Given the wide range of biological activities exhibited by thiazole derivatives, this compound could be a promising candidate for further study. Future research could focus on elucidating its mechanism of action, optimizing its synthesis, and evaluating its potential therapeutic applications.